Cas no 209960-29-2 (2-Fluoro-4-(morpholin-4-yl)aniline)

2-Fluoro-4-(morpholin-4-yl)aniline structure
209960-29-2 structure
Product Name:2-Fluoro-4-(morpholin-4-yl)aniline
CAS No:209960-29-2
Molecular Formula:C10H13N2OF
Molecular Weight:196.22142
CID:1397466
PubChem ID:11481003

2-Fluoro-4-(morpholin-4-yl)aniline Properties

Names and Identifiers

    • Benzenamine, 2-fluoro-4-(4-morpholinyl)-
    • 2-Fluoro-4-(4-morpholinyl)aniline hydrochloride (1:1)
    • 2-fluoro-4-(4-morpholinyl)Benzenamine
    • 2-fluoro-4-mesylphenol
    • 2-fluoro-4-methanesulfonylphenol
    • 2-fluoro-4-morpholinoaniline
    • 2-Fluoro-4-(morpholin-4-yl)aniline
    • 209960-29-2
    • 2-Fluoro-4-morpholin-4-yl-phenylamine
    • DTXSID101288048
    • 2-fluoro-4-morpholin-4-ylaniline
    • SCHEMBL520439
    • CS-0199026
    • VMIJMGVGJOUFCC-UHFFFAOYSA-N
    • AKOS006291576
    • N-(3-fluoro-4-aminophenyl)morpholine
    • 2-fluoro-4-morpholino-aniline
    • BS-27954
    • DB-014586
    • E78461
    • MFCD09029885
    • InChIKey: VMIJMGVGJOUFCC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H13FN2O/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
    • SMILES: C1COCCN1C2=CC(=C(C=C2)N)F

Computed Properties

  • Exact Mass: 232.07800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 196.10119120g/mol
  • Heavy Atom Count: 14
  • Complexity: 185
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • LogP: 2.69270
  • PSA: 38.49000

2-Fluoro-4-(morpholin-4-yl)aniline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BSPQ-100mg
2-FLUORO-4-MORPHOLIN-4-YL-PHENYLAMINE
209960-29-2 95%
100mg
$89.00
A2B Chem LLC
AF49630-250mg
2-Fluoro-4-(morpholin-4-yl)aniline
209960-29-2 95%
250mg
$153.00 2024-04-20
Aaron
AR00BSY2-100mg
2-FLUORO-4-MORPHOLIN-4-YL-PHENYLAMINE
209960-29-2 95%
100mg
$47.00 2025-01-24
Ambeed
A563883-100mg
2-Fluoro-4-(morpholin-4-yl)aniline
209960-29-2 95%
100mg
$47.0 2025-02-21
Chemenu
CM315506-1g
2-Fluoro-4-(morpholin-4-yl)aniline
209960-29-2 95%
1g
$281
eNovation Chemicals LLC
Y1227875-1g
2-Fluoro-4-(morpholin-4-yl)aniline
209960-29-2 95%
1g
$450 2024-06-03
TRC
F593495-100mg
2-Fluoro-4-(morpholin-4-yl)aniline
209960-29-2
100mg
$190.00 2023-05-18

2-Fluoro-4-(morpholin-4-yl)aniline Synthesis

2-Fluoro-4-(morpholin-4-yl)aniline Related Literature

209960-29-2 (2-Fluoro-4-(morpholin-4-yl)aniline) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:209960-29-2)2-Fluoro-4-(morpholin-4-yl)aniline
A1007458
Purity:99%/99%
Quantity:1g/5g
Price($):212.0/635.0
atkchemica
(CAS:209960-29-2)2-Fluoro-4-(morpholin-4-yl)aniline
CL5360
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally